Cas no 914637-47-1 ([1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate)
914637-47-1 structure
Product Name:[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
CAS No:914637-47-1
MF:C9H9F9O2
MW:320.152194738388
CID:1965179
PubChem ID:44717368
Update Time:2025-04-21
[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- [1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
- Nonafluoro-tert-butyl 2-methylbutyrate
- CTK6C7466
- MolPort-001-773-049
- PC2894
- AG-B-39969
- 1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl 2-methylbutanoate
- SCHEMBL12110043
- Butanoic acid, 2-methyl-, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester
- DTXSID10660159
- 914637-47-1
- RIDIMSPDBDWFDY-UHFFFAOYSA-N
-
- Inchi: 1S/C9H9F9O2/c1-3-4(2)5(19)20-6(7(10,11)12,8(13,14)15)9(16,17)18/h4H,3H2,1-2H3
- InChI Key: RIDIMSPDBDWFDY-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C(F)(F)F)OC(C(C)CC)=O)(F)F
Computed Properties
- Exact Mass: 320.04588298Da
- Monoisotopic Mass: 320.04588298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
914637-47-1 ([1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate) Related Products
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